Cas no 87649-56-7 (Vitamin D3 O-t-Butyldimethylsilyl Ether)

• Product Name: Vitamin D3 O-t-Butyldimethylsilyl Ether
• CAS No: 87649-56-7
• MF: C₃₃H₅₈OSi
• MW: 498.89853143692
• CID: 2952957
• Update Time: 2025-11-05

Vitamin D3 O-t-Butyldimethylsilyl Ether Chemical and Physical Properties

Names and Identifiers

• :tert-butyldimethyl(((S,Z)-3-(2-((1R,3aS,7aR,E)-7a-methyl-1-((R)-6-methylheptan-2-yl)octahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexyl)oxy)silane
• Vitamin D3 O-t-Butyldimethylsilyl Ether

• Inchi： 1S/C33H58OSi/c1-24(2)13-11-14-26(4)30-20-21-31-27(15-12-22-33(30,31)8)17-18-28-23-29(19-16-25(28)3)34-35(9,10)32(5,6)7/h17-18,24,26,29-31H,3,11-16,19-23H2,1-2,4-10H3/b27-17+,28-18-/t26-,29+,30-,31+,33-/m1/s1
• InChI Key： DWIUSINKAVTSCC-DXGIQZFUSA-N
• SMILES： [Si](C(C)(C)C)(C)(C)O[C@H]1CCC(=C)/C(=C\C=C2/CCC[C@@]3(C)[C@@]/2([H])CC[C@@H]3[C@@H](CCCC(C)C)C)/C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 9

Additional information on Vitamin D3 O-t-Butyldimethylsilyl Ether

Vitamin D3 O-t-Butyldimethylsilyl Ether: A Comprehensive Overview

Vitamin D3, also known as cholecalciferol, is a crucial nutrient that plays a vital role in maintaining bone health and supporting the immune system. It is naturally synthesized in the skin upon exposure to sunlight and can also be obtained through dietary sources or supplements. However, the compound Vitamin D3 O-t-Butyldimethylsilyl Ether (CAS No: 87649-56-7) represents a unique derivative of Vitamin D3, offering enhanced stability and bioavailability for various applications in pharmaceuticals, nutraceuticals, and research.

The structure of Vitamin D3 O-t-Butyldimethylsilyl Ether incorporates a silyl ether group, which significantly improves its chemical stability compared to the parent compound. This modification makes it an ideal candidate for use in formulations where prolonged shelf life and resistance to degradation are critical. Recent studies have highlighted the potential of this derivative in enhancing the efficacy of Vitamin D3 delivery systems, particularly in regions with limited sunlight exposure or populations at risk of deficiency.

One of the most promising applications of Vitamin D3 O-t-Butyldimethylsilyl Ether lies in its use as a precursor for synthesizing other bioactive compounds. Researchers have demonstrated that this derivative can be efficiently converted into active forms of Vitamin D under controlled conditions, making it a valuable intermediate in drug development. Additionally, its silyl ether functionality enables precise chemical modifications, opening avenues for the creation of novel analogs with tailored biological activities.

In terms of synthesis, Vitamin D3 O-t-Butyldimethylsilyl Ether is typically prepared through a two-step process involving the hydroxylation of Vitamin D3 followed by silylation using t-butyldimethylchlorosilane. This method ensures high purity and yield, which are essential for both research and industrial-scale production. The reaction conditions are optimized to minimize side reactions and maximize the formation of the desired product.

The pharmacokinetic properties of Vitamin D3 O-t-Butyldimethylsilyl Ether have been extensively studied, revealing its superior absorption profile compared to unmodified Vitamin D3. Preclinical studies indicate that this derivative exhibits enhanced solubility in lipid-based formulations, facilitating its transport across biological membranes. Furthermore, its prolonged half-life reduces the frequency of administration required to achieve therapeutic levels.

Recent advancements in analytical techniques have enabled researchers to characterize the structure and stability of Vitamin D3 O-t-Butyldimethylsilyl Ether with unprecedented precision. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular conformation and interaction with biological systems. These findings are instrumental in guiding further development and optimization of this compound for therapeutic use.

In conclusion, Vitamin D3 O-t-Butyldimethylsilyl Ether (CAS No: 87649-56-7) represents a significant advancement in Vitamin D chemistry, offering improved stability, bioavailability, and versatility for diverse applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing Vitamin D deficiency and developing innovative therapeutic strategies.